Cas no 24424-78-0 (3-Methyl-1-dodecyn-3-ol)

• Product Name: 3-Methyl-1-dodecyn-3-ol
• CAS No: 24424-78-0
• MF: C₁₃H₂₄O
• MW: 196.329064369202
• CID: 88504
• PubChem ID: 21908640
• Update Time: 2025-04-18

3-Methyl-1-dodecyn-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-1-dodecyn-3-ol
• Ethynyl methyl n-nonyl carbinol
• 3-methyldodec-1-yn-3-ol
• 1-Dodecyn-3-ol,3-methyl
• 3-Methyl-dodec-1-in-3-ol
• 3-methyl-dodec-1-yn-3-ol
• 3-methyldodecyn-3-ol
• Methyl-n-nonyl-acetylenyl-carbinol
• Methyl-n-Nonylaethinylcarbinol
• Methyl-nonyl-aethinyl-carbinol
• DTXSID50619904
• AKOS024387395
• 3-Methyl-1-dodecyn-3-ol, AldrichCPR
• INASARODRJUTTN-UHFFFAOYSA-N
• FT-0616033
• SCHEMBL215216
• 24424-78-0

• MDL： MFCD00041583
• Inchi： 1S/C13H24O/c1-4-6-7-8-9-10-11-12-13(3,14)5-2/h2,14H,4,6-12H2,1,3H3
• InChI Key： INASARODRJUTTN-UHFFFAOYSA-N
• SMILES： OC(C#C)(C)CCCCCCCCC
• BRN： 1760729

Computed Properties

• Exact Mass: 196.18300
• Monoisotopic Mass: 196.182715385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.4
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Color/Form: colorless liquid
• Density: 0,84 g/cm3
• Boiling Point: 119-120°C 7mm
• Flash Point: 119-120°C/7mm
• Refractive Index: 1.4470
• PSA: 20.23000
• LogP: 3.51130
• Solubility: Not determined

3-Methyl-1-dodecyn-3-ol Security Information

• Hazard Category Code： 20/21-36/37/38
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Alpha,beta-unsaturated carbonyl compounds